(3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethylhexyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyr
(3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethylhexyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyr
Brand Name:
Vulcanchem
CAS No.:
101691-10-5
VCID:
VC0012203
InChI:
InChI=1S/C20H34O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h12-17,19,21H,5-11H2,1-4H3/t13-,14+,15-,16+,17+,19+,20-/m1/s1
SMILES:
CC(C)CCCC(C)C1CC2C3C1(CCC(C3CC(=O)O2)O)C
Molecular Formula:
C20H34O3
Molecular Weight:
322.5 g/mol
(3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethylhexyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyr
CAS No.: 101691-10-5
Main Products
VCID: VC0012203
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol
![(3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethylhexyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyr - 101691-10-5](/images/no_structure.jpg)
| CAS No. | 101691-10-5 |
|---|---|
| Product Name | (3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethylhexyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyr |
| Molecular Formula | C20H34O3 |
| Molecular Weight | 322.5 g/mol |
| IUPAC Name | (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one |
| Standard InChI | InChI=1S/C20H34O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h12-17,19,21H,5-11H2,1-4H3/t13-,14+,15-,16+,17+,19+,20-/m1/s1 |
| Standard InChIKey | ZMZGVKFGMPZNMA-VZNPGGIZSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1C[C@H]2[C@H]3[C@@]1(CC[C@@H]([C@@H]3CC(=O)O2)O)C |
| SMILES | CC(C)CCCC(C)C1CC2C3C1(CCC(C3CC(=O)O2)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CC2C3C1(CCC(C3CC(=O)O2)O)C |
| PubChem Compound | 21674181 |
| Last Modified | Nov 11 2021 |
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